Cas no 137218-36-1 (Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate)

• Product Name: Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate
• CAS No: 137218-36-1
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5272859
• PubChem ID: 20229091
• Update Time: 2025-06-12

Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-FLUOROPHENYL)-3-METHYLOXIRANE-2-CARBOXYLATE
• METHYL3-(4-FLUOROPHENYL)-3-METHYLOXIRANE-2-CARBOXYLATE
• 2-Oxiranecarboxylic acid, 3-(4-fluorophenyl)-3-methyl-, methyl ester
• Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate

• Inchi： 1S/C11H11FO3/c1-11(9(15-11)10(13)14-2)7-3-5-8(12)6-4-7/h3-6,9H,1-2H3
• InChI Key： KHPCEUGWWDWHKM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C)C(C(=O)OC)O1

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate

Comprehensive Overview of Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate (CAS No. 137218-36-1)

Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate (CAS No. 137218-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative, characterized by its 4-fluorophenyl and methyloxirane functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for developing bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The compound's CAS No. 137218-36-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical synthesis. Researchers are particularly interested in its stereochemistry and reactivity patterns, which influence its applications in asymmetric synthesis. Recent studies highlight its potential as a building block for fluorinated pharmaceuticals, a growing sector due to the enhanced metabolic stability imparted by fluorine atoms. This aligns with current trends favoring fluorine-containing compounds in medicinal chemistry.

From an industrial perspective, Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate is synthesized through controlled oxidation and esterification processes. Its oxirane ring (epoxide) functionality enables ring-opening reactions, a key feature exploited in creating diverse molecular architectures. Environmental considerations have also driven innovation in its production, with greener catalytic methods being explored to reduce waste—a topic frequently queried in sustainable chemistry forums.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, as purity thresholds critically impact downstream applications. Quality control protocols for CAS 137218-36-1 often appear in technical discussions, especially regarding batch-to-batch consistency for scale-up operations. These aspects resonate with quality-focused queries from pharmaceutical manufacturers.

Emerging applications of this compound include its role in developing chiral auxiliaries and ligands for catalysis—topics trending in AI-driven molecular design platforms. Computational chemists frequently model its conformational behavior to predict reactivity, addressing common search terms like "epoxide reactivity prediction." Such interdisciplinary approaches underscore its importance in modern precision chemistry initiatives.

Storage and handling recommendations for Methyl 3-(4-fluorophenyl)-3-methyloxirane-2-carboxylate emphasize inert atmospheres and moisture control, reflecting standard practices for oxygen-sensitive compounds. These operational guidelines are often sought by laboratory personnel, demonstrating the compound's practical significance beyond theoretical interest.

In summary, CAS No. 137218-36-1 represents a compelling case study in functionalized epoxide chemistry. Its dual pharmaceutical-agrochemical utility, combined with sustainable production challenges, positions it at the intersection of multiple research frontiers—making it a recurring subject in both academic literature and industrial patent filings.